Cas no 62910-48-9 (ethyl 2-4-(aminomethyl)phenylacetate)

Ethyl 2-(4-(aminomethyl)phenyl)acetate is a versatile organic compound featuring both an ester and an aminomethyl functional group, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of the aminomethyl group allows for further derivatization, enabling its use in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating reactions such as hydrolysis, reduction, or amidation. This compound is particularly useful in medicinal chemistry for constructing benzylamine-based scaffolds. Its well-defined structure and reactivity profile ensure consistent performance in synthetic applications, supporting efficient and scalable production processes.

ethyl 2-4-(aminomethyl)phenylacetate structure

62910-48-9 structure

Product Name:ethyl 2-4-(aminomethyl)phenylacetate

CAS No:62910-48-9

MF:C₁₁H₁₅NO₂

MW:193.242303133011

MDL:MFCD14635813

CID:958253

PubChem ID:11535728

Update Time:2025-06-07

ethyl 2-4-(aminomethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- 4-aminomethylphenylacetic acid ethyl ester
- ethyl 2-(4-(aminomethyl)phenyl)acetate
- ethyl 2-[4-(aminomethyl)phenyl]acetate
- ethyl 2-4-(aminomethyl)phenylacetate
- DTXSID00468181
- Ethyl 4-[aminomethyl]benzeneacetate
- CS-0454454
- ethyl (4-aminomethylphenyl)acetate
- EN300-2394680
- 62910-48-9
- 4-(aminomethyl)phenylacetic acid ethylester
- ethyl [4-(aminomethyl)phenyl]acetate
- DA-20855
- FMELKQUZTWEFLT-UHFFFAOYSA-N
- MFCD14635813
- ethyl2-(4-(aminomethyl)phenyl)acetate
- Benzeneacetic acid, 4-(aminomethyl)-, ethyl ester
- A898197
- SCHEMBL480039
- MDL： MFCD14635813
- Inchi： 1S/C11H15NO2/c1-2-14-11(13)7-9-3-5-10(8-12)6-4-9/h3-6H,2,7-8,12H2,1H3
- InChI Key： FMELKQUZTWEFLT-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1C=CC(CN)=CC=1)=O

Computed Properties

Exact Mass: 193.110278721g/mol
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 52.3Å²

ethyl 2-4-(aminomethyl)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2394680-0.05g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	0.05g	$66.0	2024-06-19
Enamine	EN300-2394680-0.1g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	0.1g	$69.0	2024-06-19
Enamine	EN300-2394680-0.25g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	0.25g	$72.0	2024-06-19
Enamine	EN300-2394680-0.5g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	0.5g	$76.0	2024-06-19
Enamine	EN300-2394680-1.0g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	1.0g	$79.0	2024-06-19
Enamine	EN300-2394680-2.5g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	2.5g	$144.0	2024-06-19
Enamine	EN300-2394680-5.0g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	5.0g	$252.0	2024-06-19
Enamine	EN300-2394680-10.0g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9	95%	10.0g	$468.0	2024-06-19
Enamine	EN300-2394680-1g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9		1g	$79.0	2023-09-15
Enamine	EN300-2394680-5g	ethyl 2-[4-(aminomethyl)phenyl]acetate	62910-48-9		5g	$252.0	2023-09-15